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(R)-1-(1H-indol-3-yl)-2-(phenylmethanesulfonyl)-1,2,3,4-tetrahydroisoquinoline, commonly
known as (R)-IBR2, is a small molecule inhibitor of the RAD51 recombinase. RAD51 is a
pivotal protein in the homologous recombination (HR) pathway, a major DNA double-strand
break (DSB) repair mechanism. Elevated levels of RAD51 are frequently observed in various
cancers, contributing to genomic stability and resistance to DNA-damaging therapies. (R)-IBR2
represents a promising therapeutic agent by targeting this critical DNA repair pathway, thereby
sensitizing cancer cells to treatment and inducing cell death. This technical guide provides an
in-depth overview of the function, mechanism of action, and experimental evaluation of (R)-
IBR2 for researchers, scientists, and drug development professionals.

Core Function and Mechanism of Action

(R)-IBR2 exerts its biological effects primarily through the direct inhibition of RAD51. The
mechanism of action involves a multi-faceted approach to disrupt RAD51 function:

» Disruption of RAD51 Multimerization: RAD51 functions by forming a nucleoprotein filament
on single-stranded DNA, a process that requires the multimerization of RAD51 monomers.
(R)-IBR2 binds to RAD51 and interferes with this self-association, preventing the formation
of functional RAD51 filaments.
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e Promotion of Proteasome-Mediated Degradation: Treatment with IBR2 has been shown to
accelerate the degradation of the RAD51 protein via the proteasome pathway.[1] This leads
to a reduction in the cellular levels of RAD51, further impairing the HR repair capacity.

« Inhibition of Homologous Recombination: By disrupting RAD51 filament formation and
promoting its degradation, (R)-IBR2 effectively inhibits the process of homologous
recombination-mediated DNA repair.[2] This leads to an accumulation of DNA damage, cell
cycle arrest, and ultimately, apoptosis in cancer cells.

The stereochemistry of IBR2 is crucial for its activity. Studies on related analogs have shown
that the (R)-enantiomers are generally more active in inhibiting cancer cell growth compared to
their (S)-counterparts, suggesting a specific stereoselective interaction with the biological
target.

Quantitative Data on the Biological Activity of IBR2

The inhibitory effects of IBR2 have been quantified across various cancer cell lines. The half-
maximal inhibitory concentration (IC50) values demonstrate its potency in inhibiting cell
proliferation.

Cell Line Cancer Type IC50 (pM)
MDA-MB-468 Triple-Negative Breast Cancer 14.8
Various Lines General Cancer Cell Lines 12-20

Table 1: IC50 values of IBR2 in different cancer cell lines.[1]

Signaling Pathways and Experimental Workflows

The primary signaling pathway affected by (R)-IBR2 is the DNA Damage Response (DDR)
pathway, specifically the Homologous Recombination arm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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